Cas no 2228458-38-4 (3-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-1-one)

• Product Name: 3-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-1-one
• CAS No: 2228458-38-4
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 6423234
• PubChem ID: 165613160
• Update Time: 2025-08-05

3-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-1-one
• 2228458-38-4
• EN300-1742495
• 3-amino-1-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]propan-1-one

• Inchi： 1S/C9H15N3OS/c1-6-8(7(13)4-5-10)14-9(11-6)12(2)3/h4-5,10H2,1-3H3
• InChI Key： YQYNYAYFAOQRSB-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(CCN)=O)N(C)C

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.5Ų

Additional information on 3-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-1-one

Introduction to 3-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-1-one (CAS No. 2228458-38-4)

The compound 3-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-1-one, identified by the CAS number 2228458-38-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a thiazole core with multiple functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The structural framework of this compound combines an amine group, a dimethylamino substituent, and a methyl group, all attached to a propanone backbone linked to the thiazole ring. Such structural complexity not only makes it a subject of interest for synthetic chemists but also opens avenues for exploring its pharmacological properties.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of heterocyclic compounds. Thiazole derivatives, in particular, have demonstrated remarkable efficacy across a spectrum of biological targets. The presence of the thiazole ring in 3-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-1-one contributes to its unique chemical and biological characteristics. This ring system is known for its stability and ability to interact with biological macromolecules, making it a privileged scaffold in drug design. The compound's molecular structure suggests potential interactions with enzymes and receptors, which are critical for modulating cellular processes.

One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex molecules. The combination of an amine and a dimethylamino group provides multiple sites for further functionalization, allowing chemists to tailor the properties of the final product. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological outcomes. Researchers have been exploring similar thiazole-based compounds for their antimicrobial, anti-inflammatory, and anticancer properties, and 3-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-1-one could potentially join this growing family of bioactive molecules.

Recent studies have highlighted the importance of understanding the electronic and steric properties of heterocyclic compounds in drug design. The electron-rich nature of the thiazole ring and the presence of electron-donating groups such as amines and dimethylamino substituents can influence both the reactivity and binding affinity of the molecule. These features make 3-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-1-one an intriguing candidate for further investigation. Computational studies have shown that such compounds can exhibit favorable interactions with biological targets due to their ability to adopt specific conformations that match binding pockets in proteins.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The thiazole ring itself is typically constructed through cyclization reactions involving sulfur-containing precursors. Once the core structure is established, functional groups such as amines and dimethylamino groups are introduced through nucleophilic substitution or other coupling reactions. The final step involves incorporating the propanone moiety, which may be achieved through condensation or oxidation reactions depending on the synthetic route chosen.

From a pharmacological perspective, the potential bioactivity of 3-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-1-one is still under investigation. However, preliminary data suggest that it may interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The amine and dimethylamino groups are particularly noteworthy as they are commonly found in bioactive molecules known to modulate enzyme activity. Further research is needed to elucidate the exact mechanisms by which this compound exerts its effects.

In conclusion,3-amino-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylopropaneone (CAS No. 2228458384) represents a promising candidate for future pharmaceutical development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological targets and synthetic strategies,this compound could play a significant role in advancing drug discovery efforts.